2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine

• IUPAC Name: 2-[2-(2-ethylimidazol-1-yl)ethyl]pyridine
• InChI: InChI=1S/C12H15N3/c1-2-12-14-8-10-15(12)9-6-11-5-3-4-7-13-11/h3-5,7-8,10H,2,6,9H2,1H3
• InChI Key: KZVLHSLTBQJOCR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CCC2=CC=CC=N2
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol

Description

2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine, also known as EIYP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EIYP belongs to the class of imidazole-containing ligands, which have been extensively studied for their biological and pharmacological activities.

Mechanism of Action

The mechanism of action of 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine is not fully understood, but it is believed to involve the chelation of metal ions such as zinc and copper. The chelation of these metal ions can lead to the inhibition of enzyme activity and the disruption of cellular processes, which can ultimately lead to the death of cancer cells.
Biochemical and Physiological Effects:
2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. It has also been shown to have antioxidant properties, which can help protect cells from oxidative damage. Additionally, 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine is its relatively simple synthesis process, which makes it easily accessible for laboratory experiments. Additionally, 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been shown to exhibit potent anticancer activity, which makes it a promising candidate for further research in the field of cancer biology. However, one of the limitations of 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine. One direction is to further investigate its potential applications in the field of cancer biology. Specifically, more studies are needed to elucidate the mechanism of action of 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine and to determine its efficacy in vivo. Another direction is to explore its potential applications in other fields, such as material science and biochemistry. Finally, more studies are needed to investigate the potential toxicity of 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine and to determine its safety profile for use in various applications.

Synthesis Methods

The synthesis of 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine involves the reaction of 2-bromoethylpyridine with 2-ethylimidazole in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. In biochemistry, 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been used as a ligand to study the binding properties of metal ions such as zinc and copper. In material science, 2-[2-(2-Ethylimidazol-1-yl)ethyl]pyridine has been studied for its potential use as a building block for the synthesis of novel materials.